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Methoxyethoxy)phenyl]acetonitrile
CAS No.: 352547-54-7

Cat. No.: B2576475

Get Quote

Executive Summary

2-[4-(2-Methoxyethoxy)phenyl]acetonitrile (CAS: 352547-54-7) is a synthetic small molecule
belonging to the phenylacetonitrile class of Oct3/4 inducers. Structurally related to the potent
inducer O411 (Oct3/4 Inducer 1), this compound functions by stabilizing the Oct3/4 protein and
enhancing its transcriptional activity.[1][2][3][4][5][€] It is particularly valuable in somatic cell
reprogramming workflows (iPSC generation) and for maintaining the undifferentiated state of
embryonic stem cells (ESCs) without the need for viral transduction.

Compared to its lipophilic analogs (e.g., O4l11), the 2-methoxyethoxy substitution enhances
hydrophilicity, potentially improving bioavailability and solubility in aqueous culture media while
retaining potent induction activity.

Mechanism of Action (MOA)
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The induction of Oct3/4 by phenylacetonitrile derivatives operates through a dual mechanism:
transcriptional activation and post-translational stabilization.

e Transcriptional Upregulation: The compound binds to upstream regulatory elements or co-
factors (specific targets under investigation, likely involving chromatin remodeling
complexes) that increase the transcription of the endogenous POU5F1 (Oct3/4) gene.

« Protein Stabilization: It inhibits the ubiquitin-proteasome degradation pathway specific to
Oct3/4, extending the half-life of the protein. This accumulation leads to a feed-forward loop
where elevated Oct3/4 levels further activate the pluripotency network (Nanog, Sox2).

Signaling Pathway Visualization

The following diagram illustrates the mechanistic integration of 2-[4-(2-
Methoxyethoxy)phenyl]acetonitrile into the pluripotency network.
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Figure 1: Mechanistic pathway of Oct3/4 induction.[1][2][3][4][7][8][9][10] The compound
stabilizes Oct3/4 protein and enhances gene transcription, driving the pluripotency network.[4]

Physical Properties & Preparation

Property Specification

Chemical Name 2-[4-(2-Methoxyethoxy)phenyl]acetonitrile
CAS Number 352547-54-7

Molecular Formula C11H13NO2

Molecular Weight 191.23 g/mol

Appearance White to off-white solid

Solubility Soluble in DMSO (>50 mM); Ethanol (>20 mM)

Powder: -20°C (2 years); In solution (DMSO):

Storage
-80°C (6 months)

Stock Solution Preparation (10 mM)
e Weigh 1.91 mg of the compound.

Dissolve in 1.0 mL of sterile, cell-culture grade DMSO (Dimethyl Sulfoxide).

Vortex for 30 seconds until completely dissolved.

Aliquot into 50 pL volumes in sterile, light-protected tubes.

Store at -80°C. Avoid repeated freeze-thaw cycles.

Experimental Protocol: Induction of Oct3/4 in
Somatic Cells[1][2][3][4][11][12][13]

Objective: To induce and stabilize Oct3/4 expression in human fibroblasts or HEK293 cells for
reprogramming or reporter assays.
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Materials Required[1][2][4][5][8][92][10][13]

o Target Cells: Human Dermal Fibroblasts (HDFs) or HEK293 cells.

Culture Medium: DMEM supplemented with 10% FBS, 1% Pen/Strep.

Inducer: 10 mM Stock of 2-[4-(2-Methoxyethoxy)phenyl]acetonitrile.

Positive Control: O4I1 (if available) or viral Oct4 transduction.

Assay: gPCR (mRNA) or Western Blot (Protein).

Step-by-Step Workflow
Phase 1: Cell Seeding (Day 0)

» Harvest cells using Trypsin-EDTA.
e Seed cells in a 6-well plate at a density of 2.0 x 10° cells/well.

¢ Incubate at 37°C, 5% CO:2 overnight to allow attachment (60-70% confluency).

Phase 2: Treatment (Day 1)

e Prepare fresh culture medium containing the inducer.
o Dose Response: Prepare concentrations of 1 uM, 5 uM, 10 pM, and 20 puM.
o Vehicle Control: Add DMSO to match the highest concentration (0.2% v/v).
o Aspirate old medium from the wells.
e Add 2 mL of the inducer-containing medium to each well.
 Incubate for 48 to 72 hours.

o Note: For treatments >48h, refresh the medium with fresh compound every 24h to
maintain potency.

Phase 3: Analysis (Day 3-4)
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e Morphology Check: Observe cells under a phase-contrast microscope. Look for clustering or

morphological changes typical of early reprogramming (mesenchymal-to-epithelial transition

signs).

e Harvest:

o For gPCR: Lyse cells directly in RNA extraction buffer (e.g., TRIzol).

o For Western Blot: Wash with ice-cold PBS and lyse in RIPA buffer with protease inhibitors.

Expected Results

¢ MRNA: A 2- to 5-fold increase in endogenous POU5SF1 (Oct3/4) mRNA levels relative to

DMSO control.

¢ Protein: Significant accumulation of Oct3/4 protein, detectable by Western Blot (approx. 45

kDa band).

o Downstream Targets: Upregulation of NANOG and SOX2 may be observed after 72h.

Comparative Analysis of Oct3/4 Inducers
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Why choose 2-[4-(2-Methoxyethoxy)phenyl]acetonitrile? While O4I1 is the prototype, its
lipophilicity can lead to precipitation in aqueous media at effective concentrations. The 2-
methoxyethoxy derivative offers improved solubility, ensuring more consistent bioavailability in
sensitive cell culture systems (e.g., suspension cultures or hydrogels).

Safety & Troubleshooting
Safety Precautions

o Hazard: Acetonitrile derivatives can be toxic if ingested or absorbed. Wear nitrile gloves, lab
coat, and safety goggles.

o Handling: Perform all powder weighing in a chemical fume hood.
» Disposal: Dispose of solid and liquid waste as hazardous chemical waste.

Troubleshooting Guide

Issue Possible Cause Solution

o ) Concentration too high (>50 Sonicate stock solution; dilute
Precipitation in Media

M) stepwise in pre-warmed media.

Ensure final DMSO is <0.2%.
Cell Toxicity DMSO concentration >0.5% Titrate compound down to 5
M.

Use fresh stock (avoid >3
No Induction Observed Degradation of compound freeze-thaws). Refresh media

daily.

Use a strictly somatic line (e.qg.,
High Background High basal Oct4 in cell line HDF, BJ fibroblasts) with low
basal Oct4.
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¢ Benchchem. "2-[4-(2-Methoxyethoxy)phenyl]acetonitrile (CAS 352547-54-7) Data Sheet."

e Li, W, etal. (2012). "Small molecules that modulate embryonic stem cell fate and somatic
cell reprogramming.” Trends in Pharmacological Sciences, 33(1), 39-47.

e Sigma-Aldrich. "2-[4-(2-Methoxyethoxy)phenyl]acetonitrile Product Information."

Disclaimer: This protocol is for research use only. Not for diagnostic or therapeutic use in
humans.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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